Cas no 403-92-9 (Carbamic acid, (3-fluorophenyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid, (3-fluorophenyl)-, ethyl ester (9CI)
• CAS No: 403-92-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 335162
• PubChem ID: 223116
• Update Time: 2025-04-19

Carbamic acid, (3-fluorophenyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-fluorophenyl)-, ethyl ester (9CI)
• m-fluorophenyl carbamate
• (3-fluoro-phenyl)-carbamic acid ethyl ester
• (3-Fluor-phenyl)-carbamidsaeure-aethylester
• 3-Fluor-phenyl&amp
• -carbamidsaeureaethylester
• N-&amp
• N-< 3-Fluor-phenyl> -carbamidsaeureaethylester
• Ethyl (m-fluorophenyl)carbamate
• NSC 10357
• ethyl m-fluorophenylcarbamate
• RDCNKBVMLNCTEV-UHFFFAOYSA-N
• DTXSID90960740
• SCHEMBL11744132
• NSC-10357
• Ethyl hydrogen (3-fluorophenyl)carbonimidate
• NSC10357
• 403-92-9
• AKOS003847056

• Inchi： 1S/C9H10FNO2/c1-2-13-9(12)11-8-5-3-4-7(10)6-8/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： RDCNKBVMLNCTEV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(=O)OCC

Computed Properties

• Exact Mass: 183.0696
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38.5-39 ºC
• Boiling Point: 202.8±23.0 ºC (760 Torr),
• Flash Point: 76.5±22.6 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 38.33
• LogP: 2.46710